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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and a
detailed experimental protocol for the synthesis of tert-Butyl 2-bromopropanoate (CAS No.
39149-80-9). This compound serves as a crucial reactant in the synthesis of various molecules,
including 3-(1-Aryl-1H-indol-5-yl)propanoic acids, which are investigated as inhibitors of
cytosolic phospholipase A2a[1].

Physicochemical Data

The physical properties of tert-Butyl 2-bromopropanoate are summarized in the table below.
It is important to note that the boiling point of a substance is dependent on the ambient
pressure.
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Property Value Conditions
Molecular Formula C7H13BrO2

Molecular Weight 209.08 g/mol [2][3]1[4]

Density 1.297 g/lcm3[2]

1.26 g/cm3[1][5]

Boiling Point 170.2 °C[2] at 760 mmHg
90 °C[1][5] at 60 mmHg

62 °C[6] at 13 mmHg

Refractive Index 1.4380-1.4410[1][5]

Physical Form Clear liquid[1][7]

Purity >97.0% (GC)[6]

Synthesis of tert-Butyl 2-bromopropanoate

The following section details an experimental protocol for the synthesis of tert-Butyl 2-

bromopropanoate.

Materials and Equipment

Pressurized reaction flask

Dichloromethane

20% Potassium carbonate solution

Water

Anhydrous magnesium sulfate

Rotary evaporator

NMR spectrometer
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Reagents

Isobutene

Dioxane

2-bromopropionic acid

Concentrated sulfuric acid

Experimental Procedure

Reaction Setup: Into a pressurized reaction flask cooled to -15 °C, condense 2.4 g (42.8
mmol) of isobutene[1].

Addition of Reagents: To the cooled isobutene, add 6 mL of dioxane and 3.5 mL (38.9 mmol)
of 2-bromopropionic acid. Stir the mixture for 5 minutes[1].

Initiation of Reaction: Slowly warm the mixture to -10 °C and add 250 pL of concentrated
sulfuric acid dropwise. Seal the reaction vial and stir the mixture at room temperature
overnight[1].

Work-up: After the reaction is complete, open the reaction vial and pour the contents into 50
mL of dichloromethane[1].

Purification: Wash the organic phase sequentially with 50 mL of 20% potassium carbonate
solution and 50 mL of water. Dry the organic layer over anhydrous magnesium sulfate[1].

Isolation of Product: Concentrate the dried organic phase under reduced pressure to yield
tert-butyl 2-bromopropionate. A yield of 2.17 g (27%) has been reported for this procedure[1].

Characterization: The product can be characterized by *H NMR spectroscopy. The expected
peaks in CDCIs are: 6 4.31 (1H, q, J=7.1Hz), 1.81 (3H, d, J=7.1HZz), 1.52 (9H, s)[1].

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of tert-Butyl 2-

bromopropanoate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257678.htm
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis and Purification of tert-Butyl 2-bromopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-BROMOPROPIONIC ACID TERT-BUTYL ESTER | 39149-80-9 [chemicalbook.com]

2. 2-Bromopropionic acid tert-butyl ester | CAS#:39149-80-9 | Chemsrc [chemsrc.com]

3. tert-Butyl 2-bromopropanoate | C7H13BrO2 | CID 545327 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. scbt.com [scbt.com]

e 5.39149-80-9 CAS MSDS (2-BROMOPROPIONIC ACID TERT-BUTYL ESTER) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

e 6. tert-Butyl 2-Bromopropionate | 39149-80-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 7. tert-Butyl 2-bromopropanoate | 39149-80-9 [sigmaaldrich.com]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of tert-Butyl 2-bromopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051003#boiling-point-and-density-of-tert-butyl-2-
bromopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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